Cas no 2229515-11-9 (1-chloro-4-methyl-3-phenylpentan-2-one)

• Product Name: 1-chloro-4-methyl-3-phenylpentan-2-one
• CAS No: 2229515-11-9
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 6595294
• PubChem ID: 165670672
• Update Time: 2025-06-13

1-chloro-4-methyl-3-phenylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-methyl-3-phenylpentan-2-one
• EN300-1877132
• 2229515-11-9

• Inchi： 1S/C12H15ClO/c1-9(2)12(11(14)8-13)10-6-4-3-5-7-10/h3-7,9,12H,8H2,1-2H3
• InChI Key： ZXBFOQXBTRKUGD-UHFFFAOYSA-N
• SMILES： ClCC(C(C1C=CC=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 210.0811428g/mol
• Monoisotopic Mass: 210.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-chloro-4-methyl-3-phenylpentan-2-one

Comprehensive Overview of 1-Chloro-4-Methyl-3-Phenylpentan-2-One (CAS No. 2229515-11-9)

1-Chloro-4-methyl-3-phenylpentan-2-one (CAS No. 2229515-11-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its complex molecular framework, which includes a chloro group, a methyl group, and a phenyl group attached to a pentanone backbone. The combination of these functional groups imparts distinct chemical properties and reactivity profiles, making it an intriguing subject for both academic and industrial studies.

The molecular formula of 1-chloro-4-methyl-3-phenylpentan-2-one is C₁₃H₁₅OCl, and its molecular weight is approximately 230.71 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including Grignard reactions, Friedel-Crafts acylations, and subsequent chlorination steps. These synthetic pathways have been optimized to achieve high yields and purity levels, ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

In the realm of pharmaceutical research, 1-chloro-4-methyl-3-phenylpentan-2-one has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its interactions with various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in the metabolism of certain neurotransmitters. This finding suggests that 1-chloro-4-methyl-3-phenylpentan-2-one could be further developed into therapeutic agents for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

Beyond its potential as a drug candidate, 1-chloro-4-methyl-3-phenylpentan-2-one has also been investigated for its use in the synthesis of more complex molecules. Its versatile reactivity makes it an excellent building block for constructing multi-functional compounds with diverse biological activities. For example, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of novel anti-cancer agents. The resulting derivatives have demonstrated significant cytotoxicity against various cancer cell lines, opening up new avenues for cancer therapy.

The physical properties of 1-chloro-4-methyl-3-phenylpentan-2-one, such as its melting point, boiling point, and solubility in different solvents, have been extensively characterized. These properties are crucial for optimizing its use in both laboratory settings and industrial processes. For instance, the compound is known to be soluble in common organic solvents like ethanol and acetone but has limited solubility in water. This characteristic can be advantageous in certain synthetic routes where controlled solubility is required to achieve desired reaction outcomes.

In terms of safety and handling, while 1-chloro-4-methyl-3-phenylpentan-2-one is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and the compound should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of 1-chloro-4-methyl-3-phenylpentan-2-one has also been evaluated to ensure its responsible use and disposal. Studies have shown that the compound does not persist in the environment for extended periods and does not bioaccumulate in aquatic organisms. However, it is still recommended to follow best practices for waste management to minimize any potential environmental impact.

In conclusion, 1-chloro-4-methyl-3-phenylpentan-2-one (CAS No. 2229515-11-9) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and development into novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.